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Compound of Interest

Compound Name: AT-9010 tetrasodium

Cat. No.: B13893517 Get Quote

AT-9010 Tetrasodium Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with AT-9010 tetrasodium. Here you will find

troubleshooting guidance and frequently asked questions to address common challenges,

particularly those related to solubility, encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is AT-9010 tetrasodium and what is its primary mechanism of action?

A1: AT-9010 is the active triphosphate metabolite of the antiviral prodrug AT-527. Its

tetrasodium salt form is utilized to enhance aqueous solubility and stability.[1] AT-9010 exhibits

a dual mechanism of action against SARS-CoV-2 by inhibiting two key viral enzymes: the RNA-

dependent RNA polymerase (RdRp) and the NiRAN (Nidovirus RdRp-associated

nucleotidyltransferase) domain of nsp12. This dual inhibition disrupts viral RNA synthesis and

capping, proving essential for viral replication.

Q2: I'm having trouble dissolving AT-9010 tetrasodium. What are the recommended solvents

and preparation methods?

A2: The recommended solvent for AT-9010 tetrasodium is sterile, nuclease-free water or

phosphate-buffered saline (PBS). The reported solubility in these aqueous solutions is up to

100 mg/mL.[2][3] However, achieving this concentration often requires mechanical assistance.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13893517?utm_src=pdf-interest
https://www.benchchem.com/product/b13893517?utm_src=pdf-body
https://www.benchchem.com/product/b13893517?utm_src=pdf-body
https://www.medchemexpress.com/at-9010.html
https://www.benchchem.com/product/b13893517?utm_src=pdf-body
https://www.benchchem.com/product/b13893517?utm_src=pdf-body
https://www.medchemexpress.com/at-9010-tetrasodium.html
https://www.glpbio.com/sp/at-9010-tetrasodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13893517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is highly recommended to use an ultrasonic bath to aid dissolution.[2][3] Gentle warming to

37°C can also be employed to increase solubility.[3] For stock solutions, it is advisable to

prepare fresh and, if necessary for certain applications, filter sterilize through a 0.22 µm filter

before use.

Q3: Can I use organic solvents like DMSO or ethanol to dissolve AT-9010 tetrasodium?

A3: While AT-9010 tetrasodium is highly soluble in aqueous solutions, its solubility in common

organic solvents is not as well characterized. Generally, nucleotide triphosphates have limited

solubility in organic solvents. The parent nucleoside, guanosine, is reported to be soluble in

DMSO at concentrations around 30-56 mg/mL but is insoluble in ethanol.[4][5] It is important to

note that the triphosphate moiety and the tetrasodium salt form of AT-9010 will significantly

influence its solubility profile compared to the parent nucleoside. If an organic co-solvent is

required for your experimental setup, it is recommended to first dissolve the compound in a

small amount of aqueous buffer and then dilute it with the organic solvent. Always perform a

small-scale test to ensure compatibility and avoid precipitation.

Q4: My AT-9010 solution appears cloudy or has formed a precipitate. What should I do?

A4: Cloudiness or precipitation can occur for several reasons, including exceeding the solubility

limit, temperature fluctuations, or interactions with other components in your solution. First, try

sonicating the solution in an ultrasonic bath and gently warming it to 37°C.[3] If the precipitate

does not redissolve, it may be necessary to prepare a fresh, more dilute solution. Ensure that

the pH of your final solution is within a stable range for nucleotide triphosphates (typically

around pH 7.0-7.5).

Q5: How should I store my AT-9010 tetrasodium solid and stock solutions?

A5: Solid AT-9010 tetrasodium should be stored at -80°C, protected from light, and preferably

under a nitrogen atmosphere.[3] Stock solutions should also be stored at -80°C. To avoid

degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock solution into

smaller, single-use volumes.[3] When stored at -80°C, stock solutions are generally stable for

up to 6 months. For short-term storage (up to one month), -20°C is acceptable.[3]

Data Presentation
Table 1: Solubility of AT-9010 Tetrasodium and Related Compounds
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Compound Solvent Solubility Notes

AT-9010 tetrasodium Water / PBS
100 mg/mL (159.46

mM)[2][3]

Requires sonication;

gentle heating to 37°C

can aid dissolution.[3]

Guanosine (parent

nucleoside)
DMSO ~30-56 mg/mL[4][5]

This is an estimate for

the parent compound;

the triphosphate salt

will have different

solubility.

Guanosine (parent

nucleoside)
Water Insoluble[4]

Guanosine (parent

nucleoside)
Ethanol Insoluble[4]

Guanosine 5'-[β,γ-

imido]triphosphate

trisodium salt hydrate

(GTP analog)

Water 50 mg/mL[6]
A non-hydrolyzable

GTP analog.

Experimental Protocols
Protocol 1: Preparation of a 10 mM AT-9010 Tetrasodium
Stock Solution in PBS

Materials:

AT-9010 tetrasodium (solid)

Sterile, nuclease-free Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, nuclease-free microcentrifuge tubes

Ultrasonic water bath

Water bath or incubator set to 37°C (optional)
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Procedure:

1. Equilibrate the vial of solid AT-9010 tetrasodium to room temperature before opening to

prevent condensation.

2. Weigh out the desired amount of AT-9010 tetrasodium in a sterile microcentrifuge tube.

For a 1 mL stock solution of 10 mM, you will need 6.27 mg (Molecular Weight: 627.13

g/mol ).

3. Add the calculated volume of sterile PBS to the microcentrifuge tube.

4. Vortex the tube briefly to initially mix the contents.

5. Place the tube in an ultrasonic water bath and sonicate for 10-15 minutes, or until the solid

is completely dissolved. The solution should be clear.

6. If dissolution is still incomplete, incubate the tube at 37°C for 5-10 minutes, followed by

another brief sonication.

7. Once fully dissolved, aliquot the stock solution into single-use volumes in sterile, nuclease-

free microcentrifuge tubes.

8. Store the aliquots at -80°C.

Protocol 2: Troubleshooting Precipitation in an AT-9010
Tetrasodium Working Solution

Initial Assessment:

Visually inspect the solution for any precipitate or cloudiness.

Confirm the final concentration of AT-9010 tetrasodium in the working solution.

Troubleshooting Steps:

1. Sonication: Place the tube containing the working solution in an ultrasonic water bath for

5-10 minutes.
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2. Gentle Heating: If sonication does not resolve the issue, warm the solution to 37°C for 5-

10 minutes and then gently mix.

3. pH Check: If possible, measure the pH of the solution. Nucleotide triphosphates are most

stable around neutral pH. Adjust if necessary with dilute, sterile acid or base, being mindful

of the buffer system in use.

4. Dilution: If the precipitate persists, it is likely that the solubility limit has been exceeded in

the specific buffer or media of your working solution. Prepare a new working solution at a

lower concentration.

5. Fresh Preparation: If all else fails, discard the precipitated solution and prepare a fresh

working solution from your stock, ensuring all components are properly dissolved before

combining.
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Caption: Dual inhibition mechanism of AT-9010 on SARS-CoV-2 replication.
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Caption: Troubleshooting workflow for AT-9010 tetrasodium precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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